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Compound of Interest

Compound Name: ZINC04177596

Cat. No.: B1683636 Get Quote

Standard Operating Procedure for Z-04177596
Handling and Storage
Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
This document provides a detailed standard operating procedure (SOP) for the safe handling

and storage of the chemical compound ZINC04177596. The information herein is intended to

guide laboratory personnel in minimizing risks and ensuring the integrity of the compound for

research and development purposes.

Chemical Identity:

ZINC ID: ZINC04177596

IUPAC Name: Sodium;zinc;2-[bis(carboxylatomethyl)amino]acetate[1]

Synonyms: Sodium zinc nitrilotriacetate

Chemical Nature: ZINC04177596 is a zincate(1-) complex with N,N-

bis(carboxymethyl)glycine (nitrilotriacetic acid, NTA), present as a sodium salt. It is an
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aminopolycarboxylic acid metal complex.

Hazard Identification and Safety Precautions
While specific toxicity data for ZINC04177596 is not readily available, related compounds such

as trisodium nitrilotriacetate and other zinc chelates provide guidance on potential hazards.

Trisodium nitrilotriacetate is moderately toxic by ingestion and can cause irritation.[1] Zinc

compounds, in general, can cause skin and eye irritation.

Precautionary Statements:

Prevention:

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Wear protective gloves, protective clothing, eye protection, and face protection.

Avoid breathing dust.

Use only in a well-ventilated area.

Response:

If swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON

CENTER or doctor/physician.

If on skin: Remove/take off immediately all contaminated clothing. Rinse skin with

water/shower. If skin irritation occurs, get medical advice/attention.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.
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Data Presentation: Physicochemical Properties
Quantitative data for ZINC04177596 is not fully available. The following table summarizes

known properties and includes data for analogous compounds for reference.

Property
Value for ZINC04177596 (or
Analogue)

Analogue Compound

Molecular Formula C6H6NNaO6Zn ZINC04177596

Molecular Weight 276.5 g/mol ZINC04177596

Physical Appearance
Assumed to be a white

crystalline powder
Trisodium nitrilotriacetate

Melting Point Decomposes at 340°C
Trisodium nitrilotriacetate

monohydrate[2]

Boiling Point Data not available -

Density 1.782 g/cm³
Trisodium nitrilotriacetate

monohydrate[2]

Solubility in Water 50 g/100 g water at 25°C
Trisodium nitrilotriacetate

monohydrate[2]

Stability

Stable under normal

conditions. The stability of

zinc-NTA complexes is

temperature-dependent.[3]

Zinc-NTA complexes[3]

Experimental Protocols
Personal Protective Equipment (PPE)

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

Body Protection: A standard laboratory coat must be worn.
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Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

is recommended.

Handling Protocol
Work Area Preparation:

Conduct all handling of ZINC04177596 in a well-ventilated area, preferably within a

chemical fume hood.

Ensure the work area is clean and free of incompatible materials.

Have an emergency spill kit readily accessible.

Dispensing and Weighing:

Due to the potential for hygroscopicity, minimize the time the container is open to the

atmosphere.

Use a clean, dry spatula for transferring the solid.

Weigh the required amount in a tared, sealed container if possible.

Solution Preparation:

Slowly add the solid ZINC04177596 to the solvent (e.g., water) with stirring to avoid

clumping.

The dissolution of aminopolycarboxylate salts can be endothermic or exothermic; monitor

the temperature of the solution.

Storage Protocol
Container: Store in the original, tightly sealed container.

Location: Keep in a cool, dry, and well-ventilated area.

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.
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Light and Moisture: Protect from direct sunlight and moisture. The use of a desiccator for

storage is recommended if the compound is found to be hygroscopic.

Spill and Waste Management
Spill Response:

In case of a small spill, carefully sweep up the solid material, avoiding dust generation,

and place it in a labeled, sealed container for disposal.

For larger spills, evacuate the area and follow institutional emergency procedures.

Waste Disposal:

Dispose of waste material in accordance with local, state, and federal regulations. Do not

dispose of down the drain.

Visualizations
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Workflow for Safe Handling and Storage of ZINC04177596
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Caption: Workflow for the safe handling and storage of ZINC04177596.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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